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Compound of Interest

Compound Name: 2-Morpholino-5-nitrobenzaldehyde

Cat. No.: B1273712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 2-Morpholino-5-nitrobenzaldehyde, a valuable intermediate in medicinal chemistry and

drug development. The synthetic strategy involves a two-step process commencing with the

nitration of 2-chlorobenzaldehyde to yield the key precursor, 2-chloro-5-nitrobenzaldehyde. This

intermediate subsequently undergoes a nucleophilic aromatic substitution with morpholine to

afford the final product.

Introduction
2-Morpholino-5-nitrobenzaldehyde is a substituted aromatic aldehyde of interest in the

synthesis of various biologically active compounds. The presence of the morpholino group, a

common motif in medicinal chemistry known to improve pharmacokinetic properties, combined

with the reactive aldehyde and electron-withdrawing nitro group, makes it a versatile building

block for the construction of more complex molecular architectures. The synthetic approach

detailed herein is robust and proceeds in two distinct stages: electrophilic aromatic substitution

followed by nucleophilic aromatic substitution.
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The synthesis of 2-Morpholino-5-nitrobenzaldehyde is achieved through a two-step reaction

sequence starting from 2-chlorobenzaldehyde.
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2-Chlorobenzaldehyde

2-Chloro-5-nitrobenzaldehyde

Nitration
(HNO₃, H₂SO₄)

2-Morpholino-5-nitrobenzaldehyde

Nucleophilic Aromatic Substitution
(Morpholine, K₂CO₃)

 

Preparation

Reaction

Work-up & Purification

Cool H₂SO₄ to 0°C

Add HNO₃ dropwise
(keep temp < 10°C)

Add 2-Chlorobenzaldehyde
dropwise (keep temp < 5°C)

Stir at 0-5°C for 1-2h

Pour onto crushed ice

Vacuum filter crude solid

Wash with cold water until neutral

Suspend in Methanol/Water

Filter and dry purified product
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Reaction

Work-up & Purification

Dissolve 2-chloro-5-nitrobenzaldehyde in DMF

Add K₂CO₃ and Morpholine

Heat at 80°C for 12h

Pour into water

Extract with Ethyl Acetate

Wash with brine

Dry over Na₂SO₄ and concentrate

Purify by Column Chromatography
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To cite this document: BenchChem. [Synthetic Routes for 2-Morpholino-5-nitrobenzaldehyde:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273712#synthetic-routes-for-2-morpholino-5-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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